Cas no 2228164-41-6 (2-[1-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol)

2-[1-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol is a specialized organic compound featuring a unique cyclopropylamine moiety and a bromophenol group. Its structural complexity makes it valuable in synthetic chemistry, particularly as an intermediate in pharmaceutical and agrochemical applications. The presence of both amine and bromophenol functionalities allows for versatile reactivity, enabling selective modifications for targeted molecular synthesis. The sterically hindered cyclopropyl group enhances stability, while the bromine substituent offers opportunities for further functionalization via cross-coupling reactions. This compound is particularly useful in the development of bioactive molecules, where precise structural control is critical. Its well-defined purity and consistent performance make it a reliable choice for research and industrial-scale synthesis.
2-[1-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol structure
2228164-41-6 structure
Product Name:2-[1-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol
CAS No:2228164-41-6
MF:C12H16BrNO
MW:270.165542602539
CID:5804391
PubChem ID:165643764
Update Time:2025-10-28

2-[1-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol Chemical and Physical Properties

Names and Identifiers

    • 2228164-41-6
    • EN300-1924445
    • 2-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol
    • 2-[1-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol
    • Inchi: 1S/C12H16BrNO/c1-11(2)6-12(11,7-14)9-5-8(13)3-4-10(9)15/h3-5,15H,6-7,14H2,1-2H3
    • InChI Key: DNFWQLVFAIZNDJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)C1(CN)CC1(C)C)O

Computed Properties

  • Exact Mass: 269.04153g/mol
  • Monoisotopic Mass: 269.04153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 46.2Ų

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Additional information on 2-[1-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol

Comprehensive Overview of 2-[1-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol (CAS No. 2228164-41-6)

2-[1-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol (CAS No. 2228164-41-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a bromophenol moiety with a cyclopropylamine derivative, making it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to interact with various biological targets.

The molecular structure of 2-[1-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol includes a 2,2-dimethylcyclopropyl ring, which is known for its conformational rigidity and metabolic stability. This feature is highly sought after in medicinal chemistry, as it can enhance the pharmacokinetic properties of drug candidates. The presence of a bromo substituent on the aromatic ring further increases its reactivity, enabling diverse chemical modifications. These characteristics make CAS No. 2228164-41-6 a versatile compound for synthetic applications.

In recent years, the demand for cyclopropyl-containing compounds like 2-[1-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol has surged, driven by their utility in developing novel therapeutics. For instance, cyclopropane derivatives are frequently explored as enzyme inhibitors or receptor modulators in diseases such as cancer and neurological disorders. The aminomethyl group in this compound also offers a handle for further functionalization, aligning with the growing trend of structure-activity relationship (SAR) studies in drug design.

From a synthetic chemistry perspective, 2-[1-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol can be synthesized via multi-step organic reactions, including cyclopropanation and bromination. Its purity and stability are critical for reproducibility in research, prompting manufacturers to adopt advanced analytical techniques like HPLC and NMR for quality control. These practices ensure that the compound meets the stringent requirements of academic and industrial laboratories.

The agrochemical sector also benefits from derivatives of CAS No. 2228164-41-6, where its structural motifs are incorporated into pesticides and herbicides. The bromophenol component, in particular, is known for its antimicrobial properties, making it a candidate for crop protection formulations. As sustainable agriculture gains traction, researchers are investigating eco-friendly variants of such compounds to minimize environmental impact.

Market trends indicate a rising interest in high-value chemical intermediates like 2-[1-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol, especially in regions with robust pharmaceutical and agrochemical industries. Suppliers are increasingly focusing on scalable production methods to meet global demand while maintaining cost efficiency. Additionally, regulatory compliance and safety protocols remain paramount, given the compound's specialized applications.

For researchers seeking reliable sources of CAS No. 2228164-41-6, it is essential to partner with certified manufacturers who provide detailed technical data sheets (TDS) and material safety data sheets (MSDS). These documents offer insights into the compound's handling, storage, and disposal guidelines, ensuring safe laboratory practices. Furthermore, collaborations between academia and industry are accelerating the exploration of new applications for this compound.

In summary, 2-[1-(Aminomethyl)-2,2-dimethylcyclopropyl]-4-bromophenol represents a promising chemical entity with broad potential in life sciences and material innovation. Its unique blend of a cyclopropylamine core and brominated aromatic ring positions it as a key player in modern synthetic chemistry. As scientific advancements continue, this compound is likely to play a pivotal role in addressing challenges across multiple disciplines.

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